2-(4-Ethoxyphenyl)-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone
Description
2-(4-Ethoxyphenyl)-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H19N5O3 and its molecular weight is 365.393. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
New Approaches for the Synthesis of Thiazoles and Their Fused Derivatives with Antimicrobial Activities : This study involves the synthesis of thiazole derivatives with potential antimicrobial activity, demonstrating the broad applications of compounds related to the query in combating bacterial and fungal pathogens (Wardkhan et al., 2008).
Anticancer Applications
Synthesis and Biological Evaluation of Some New Pyrimidine Bearing 2,5-Disubstituted 1,3,4-Oxadiazole Derivatives as Cytotoxic Agents : This research highlights the synthesis of novel oxadiazole derivatives bearing pyrimidine moieties and their evaluation as cytotoxic agents against cancer cell lines, suggesting their potential in cancer therapy (Kaya et al., 2016).
Anti-Inflammatory and Analgesic Activities
Synthesis, Anti-Inflammatory, Analgesic and Anticonvulsant Activities of Some New 4,6-Dimethoxy-5-(Heterocycles)Benzofuran Starting from Naturally Occurring Visnagin : Research on the synthesis of benzofuran derivatives and their evaluation for anti-inflammatory, analgesic, and anticonvulsant activities underscores the versatility of related compounds in developing new therapeutic agents (El-Sawy et al., 2014).
Antioxidant, Antimicrobial, and Antitubercular Activities
Synthesis of Some New Pyrimidine-Azetidinone Analogues and Their Antioxidant, In Vitro Antimicrobial, and Antitubercular Activities : This study elaborates on the creation of azetidinone analogues with pyrimidine structures, testing their efficacy in antioxidant, antimicrobial, and antitubercular contexts, showcasing the compound's potential in addressing a variety of health issues (Chandrashekaraiah et al., 2014).
properties
IUPAC Name |
2-(4-ethoxyphenyl)-1-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O3/c1-2-26-15-6-4-13(5-7-15)10-16(25)24-11-14(12-24)19-22-18(23-27-19)17-20-8-3-9-21-17/h3-9,14H,2,10-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZELSWLGPFCQBOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)N2CC(C2)C3=NC(=NO3)C4=NC=CC=N4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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